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Compound of Interest

Compound Name: 1-Hydroxy-2-hexadecen-4-one

Cat. No.: B15177116

Technical Dossier: 1-Hydroxy-2-hexadecen-4-
one

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a summary of the core molecular properties of 1-Hydroxy-2-
hexadecen-4-one. The information is based on the chemical structure derived from its IUPAC
name, as detailed literature and experimental data for this specific compound are not readily
available in public databases.

Molecular Data

The fundamental molecular properties of 1-Hydroxy-2-hexadecen-4-one have been
calculated based on its constituent atoms and structure. These properties are essential for any
experimental design, including reaction stoichiometry, solution preparation, and analytical

characterization.
Property Value
Molecular Formula C16H3002
Molecular Weight 254.41 g/mol [1][2][3]
Exact Mass 254.22458 u[1][2]
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Experimental Protocols

A comprehensive search of scientific literature and chemical databases did not yield specific,
validated experimental protocols for the synthesis, purification, or analysis of 1-Hydroxy-2-
hexadecen-4-one. Researchers planning to work with this molecule may need to develop
methodologies based on standard organic chemistry techniques for the synthesis and handling
of unsaturated hydroxy ketones. General approaches could involve aldol condensation
reactions or the oxidation of corresponding diols, followed by standard purification methods like
column chromatography and characterization by NMR and mass spectrometry.

Biological and Signaling Pathways

Currently, there is no available information in the searched scientific literature regarding the
biological activity, metabolic fate, or associated signaling pathways for 1-Hydroxy-2-
hexadecen-4-one. While isomers with the same molecular formula, such as palmitoleic acid,
are known to have roles in lipid metabolism and cellular signaling, no such data has been
published for 1-Hydroxy-2-hexadecen-4-one.[1][4] Future research would be required to

elucidate any potential biological functions.

Logical Derivation of Molecular Formula

The following diagram illustrates the logical workflow used to determine the molecular formula
of 1-Hydroxy-2-hexadecen-4-one from its IUPAC name. This process is fundamental when

direct experimental data is unavailable.
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IUPAC Name Deconstruction

1-Hydroxy-2-hexadecen-4-one

Structural Components

hexadec- = 16 Carbon Chain -2-en- = C=C at position 2 -4-one = C=0 at position 4 1-Hydroxy- = -OH at position 1
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Hydrogens (H) = 30
(Calculated from structure)

Carbons (C) = 16

Oxygens (O) = 2 (from -OH and C=0)

Final Molecular Formula

Click to download full resolution via product page

Caption: Logical workflow for deriving the molecular formula from the IUPAC name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["1-Hydroxy-2-hexadecen-4-one" molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15177116#1-hydroxy-2-hexadecen-4-one-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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